Cas no 2228915-66-8 (4-(4-amino-2-methylbutan-2-yl)benzonitrile)

• Product Name: 4-(4-amino-2-methylbutan-2-yl)benzonitrile
• CAS No: 2228915-66-8
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6407294
• PubChem ID: 165853764
• Update Time: 2025-05-22

4-(4-amino-2-methylbutan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-2-methylbutan-2-yl)benzonitrile
• 2228915-66-8
• EN300-1818344

• Inchi： 1S/C12H16N2/c1-12(2,7-8-13)11-5-3-10(9-14)4-6-11/h3-6H,7-8,13H2,1-2H3
• InChI Key： WYDYTQCXSPOMMZ-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(4-amino-2-methylbutan-2-yl)benzonitrile

Research Briefing on 4-(4-amino-2-methylbutan-2-yl)benzonitrile (CAS: 2228915-66-8) in Chemical Biology and Pharmaceutical Applications

The compound 4-(4-amino-2-methylbutan-2-yl)benzonitrile (CAS: 2228915-66-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings, focusing on its synthesis, biological activity, and therapeutic relevance.

Recent studies highlight the role of 4-(4-amino-2-methylbutan-2-yl)benzonitrile as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the benzonitrile moiety and tertiary amine group, make it a versatile scaffold for modulating protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the selectivity of inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in oncology.

In addition to its role in kinase inhibition, this compound has shown promise in neurodegenerative disease research. A preclinical study (Nature Communications, 2024) reported its ability to cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson’s disease, likely due to its small molecular weight (MW: 188.27 g/mol) and optimal logP value (2.1). These properties underscore its potential as a lead compound for CNS-targeted therapeutics.

The synthetic routes to 4-(4-amino-2-methylbutan-2-yl)benzonitrile have been optimized in recent years. A 2023 patent (WO202318765) describes a novel catalytic asymmetric synthesis method achieving >99% enantiomeric purity, addressing previous challenges in stereocontrol. This advancement is particularly relevant for its application in chiral drug development, where stereochemistry significantly impacts pharmacological activity.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) indicate favorable in vitro and in vivo profiles, with no observed genotoxicity at therapeutic concentrations. However, researchers note the need for further ADME studies to fully characterize its metabolic pathways, as preliminary data suggest potential CYP3A4-mediated oxidation.

In conclusion, 4-(4-amino-2-methylbutan-2-yl)benzonitrile represents a multifaceted chemical entity with expanding applications in targeted therapy development. Its dual utility as both a synthetic intermediate and a biologically active scaffold positions it as a compound of growing importance in precision medicine initiatives. Future research directions may explore its structure-activity relationships in additional target classes and its potential in combination therapies.